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Abstract
Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus

scaber L., has garnered significant interest within the scientific community for its potent anti-

tumor properties. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and biological activities of Isoscabertopin. Detailed

experimental protocols for key assays and visualizations of its known signaling pathways are

presented to support further research and drug development efforts.

Chemical Structure and Properties
Isoscabertopin is a complex natural product with the molecular formula C₂₀H₂₂O₆ and a

molecular weight of 358.4 g/mol .[1] Its structure features a germacranolide sesquiterpene

lactone core, characterized by a ten-membered ring and a fused α-methylene-γ-lactone moiety.

Table 1: Physicochemical Properties of Isoscabertopin
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Property Value Source

Molecular Formula C₂₀H₂₂O₆ PubChem[1]

Molecular Weight 358.4 g/mol PubChem[1]

IUPAC Name

[(3S,4R,8R,9E,12R)-10-

methyl-5-methylidene-6,14-

dioxo-7,13-

dioxatricyclo[10.2.1.0⁴,⁸]pentad

eca-1(15),9-dien-3-yl] (Z)-2-

methylbut-2-enoate

PubChem[1]

CAS Number 439923-16-7 PubChem[1]

Purity ≥99.0% Commercial Supplier

Storage Conditions
2-8°C, Protected from light,

Desiccated
Commercial Supplier

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Table 2: Spectroscopic Data of Isoscabertopin

Technique Data

¹H NMR
Specific chemical shift data not readily available

in searched literature.

¹³C NMR
Specific chemical shift data not readily available

in searched literature.

Infrared (IR)
Specific absorption data not readily available in

searched literature.

Mass Spectrometry (MS)
Specific m/z data not readily available in

searched literature.
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Note: While general principles of spectroscopic interpretation are widely available, specific

experimental spectral data for Isoscabertopin could not be located in the public domain during

the literature search for this guide.

Biological Activity and Mechanism of Action
Isoscabertopin has demonstrated significant anti-tumor activities.[2] Its mechanism of action is

multifaceted, primarily involving the induction of cancer cell death and the inhibition of

metastatic processes.

Induction of Necroptosis in Bladder Cancer
Research on the closely related isomer, Scabertopin, has shown that it can induce a form of

programmed necrosis known as necroptosis in bladder cancer cells.[3][4] This process is

dependent on the RIP1/RIP3 signaling cascade and is initiated by the production of

mitochondrial reactive oxygen species (ROS).[3][4]

Inhibition of Cancer Cell Migration and Invasion
Scabertopin has also been shown to inhibit the migration and invasion of bladder cancer cells.

[3][4] This is achieved through the downregulation of Matrix Metalloproteinase-9 (MMP-9), a

key enzyme involved in the degradation of the extracellular matrix. The inhibition of MMP-9

expression is mediated by the suppression of the FAK/PI3K/Akt signaling pathway.[3][4]

Modulation of the NF-κB Signaling Pathway
The anti-cancer effects of sesquiterpene lactones from Elephantopus scaber are also linked to

the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[5] NF-κB is a crucial

transcription factor that regulates the expression of genes involved in inflammation, cell

survival, and proliferation. By inhibiting NF-κB, Isoscabertopin can potentially suppress tumor

growth and survival.

Signaling Pathways
The following diagrams illustrate the key signaling pathways modulated by Isoscabertopin and

its related compounds.
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Figure 1: Isoscabertopin-induced Necroptosis Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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